Cas no 1216387-41-5 (ethyl 4-(6-fluoro-1,3-benzothiazol-2-yl)piperazine-1-carboxylate hydrochloride)

• Product Name: ethyl 4-(6-fluoro-1,3-benzothiazol-2-yl)piperazine-1-carboxylate hydrochloride
• CAS No: 1216387-41-5
• MF: C₁₄H₁₇ClFN₃O₂S
• MW: 345.82008433342
• CID: 5917237
• PubChem ID: 16849804
• Update Time: 2025-10-29

ethyl 4-(6-fluoro-1,3-benzothiazol-2-yl)piperazine-1-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-Piperazinecarboxylic acid, 4-(6-fluoro-2-benzothiazolyl)-, ethyl ester, hydrochloride (1:1)
• ethyl 4-(6-fluorobenzo[d]thiazol-2-yl)piperazine-1-carboxylate hydrochloride
• F2467-0053
• AKOS026681908
• 1216387-41-5
• ETHYL 4-(6-FLUORO-1,3-BENZOTHIAZOL-2-YL)PIPERAZINE-1-CARBOXYLATE HYDROCHLORIDE
• ethyl 4-(6-fluoro-1,3-benzothiazol-2-yl)piperazine-1-carboxylate;hydrochloride
• ethyl 4-(6-fluoro-1,3-benzothiazol-2-yl)piperazine-1-carboxylate hydrochloride

• Inchi： 1S/C14H16FN3O2S.ClH/c1-2-20-14(19)18-7-5-17(6-8-18)13-16-11-4-3-10(15)9-12(11)21-13;/h3-4,9H,2,5-8H2,1H3;1H
• InChI Key： OBBMKXAROJGYNC-UHFFFAOYSA-N
• SMILES： C(N1CCN(C2SC3=CC(F)=CC=C3N=2)CC1)(=O)OCC.Cl

Computed Properties

• Exact Mass: 345.0714038g/mol
• Monoisotopic Mass: 345.0714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 379
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73.9Ų

Additional information on ethyl 4-(6-fluoro-1,3-benzothiazol-2-yl)piperazine-1-carboxylate hydrochloride

Ethyl 4-(6-Fluoro-1,3-benzothiazol-2-yl)piperazine-1-carboxylate Hydrochloride (CAS No. 1216387-41-5): A Comprehensive Overview

Ethyl 4-(6-fluoro-1,3-benzothiazol-2-yl)piperazine-1-carboxylate hydrochloride (CAS No. 1216387-41-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of piperazine and benzothiazole, with a unique combination of functional groups that contribute to its pharmacological properties.

The structure of ethyl 4-(6-fluoro-1,3-benzothiazol-2-yl)piperazine-1-carboxylate hydrochloride is characterized by a central piperazine ring, which is substituted with an ethyl ester group at the 1-position and a 6-fluoro-1,3-benzothiazol-2-yl group at the 4-position. The presence of the fluoro substituent on the benzothiazole ring imparts additional stability and specific interactions with biological targets, making this compound a valuable candidate for various therapeutic applications.

Recent studies have highlighted the potential of ethyl 4-(6-fluoro-1,3-benzothiazol-2-yl)piperazine-1-carboxylate hydrochloride in the treatment of neurological disorders. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent activity against specific serotonin receptors, which are implicated in conditions such as depression and anxiety. The ability to modulate these receptors selectively makes it a promising lead for the development of novel antidepressants and anxiolytics.

In addition to its neurological applications, ethyl 4-(6-fluoro-1,3-benzothiazol-2-yl)piperazine-1-carboxylate hydrochloride has also been investigated for its potential in cancer therapy. Studies have demonstrated that this compound can inhibit the growth of certain cancer cell lines by interfering with key signaling pathways involved in cell proliferation and survival. Specifically, it has shown promise in targeting cancers that overexpress specific receptor tyrosine kinases, such as EGFR and HER2.

The pharmacokinetic properties of ethyl 4-(6-fluoro-1,3-benzothiazol-2-yl)piperazine-1-carboxylate hydrochloride have been extensively studied to optimize its therapeutic potential. Research indicates that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for ensuring effective drug delivery and minimizing side effects. These properties make it an attractive candidate for further clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of ethyl 4-(6-fluoro-1,3-benzothiazol-2-yl)piperazine-1-carboxylate hydrochloride in various therapeutic settings. Preliminary results from phase I trials have shown promising outcomes, with patients exhibiting good tolerability and significant improvements in target symptoms. These findings have paved the way for more advanced clinical trials to further validate its therapeutic potential.

The synthesis of ethyl 4-(6-fluoro-1,3-benzothiazol-2-yl)piperazine-1-carboxylate hydrochloride involves a series of well-defined chemical reactions. The key steps include the formation of the piperazine ring through amination reactions, followed by the introduction of the ethyl ester and benzothiazole moieties via substitution reactions. The final step involves the conversion to the hydrochloride salt to enhance its solubility and stability.

In conclusion, ethyl 4-(6-fluoro-1,3-benzothiazol-2-yl)piperazine-1-carboxylate hydrochloride (CAS No. 1216387-41-5) represents a promising compound with diverse therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it a valuable candidate for further research and development in the fields of medicinal chemistry and pharmaceutical science.